Cas no 221006-76-4 ((Z)-Stilbenediboronic acid bis(pinacol) ester)

(Z)-Stilbenediboronic acid bis(pinacol) ester structure
221006-76-4 structure
Product Name:(Z)-Stilbenediboronic acid bis(pinacol) ester
CAS No:221006-76-4
MF:C26H34B2O4
MW:432.167768001556
CID:92480
PubChem ID:24874629
Update Time:2025-04-18

(Z)-Stilbenediboronic acid bis(pinacol) ester Chemical and Physical Properties

Names and Identifiers

    • (Z)-Stilbenediboronic acid bis(pinacol) ester
    • (pin)BC(Ph)C(Ph)B(pin)
    • (Z)-1,2-Diphenyl-1,2-ethylenediboronic acid bis(pinacol) ester
    • CIS-1,2-DIBORONO-1,2-DIPHENYLETHYLENE,DIPINACOL ESTER
    • cis-1,2-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) stilbene
    • cis-1,2-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-1,2-diphenyl-ethene
    • 2-[(Z)-1,2-diphenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • J-014496
    • 2-[(1Z)-1,2-diphenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • (Z)-1,2-Diphenyl-1,2-ethylenediboronic acid bis(pinacol) ester, 96%
    • starbld0016567
    • (Z)-1,2-Diphenyl-1,2-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethene
    • 151416-94-3
    • 221006-76-4
    • SCHEMBL6236165
    • MFCD03453050
    • 1,3,2-Dioxaborolane,2,2'-[(1Z)-1,2-diphenyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl-
    • G65589
    • cis-1,2-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)stilbene
    • MDL: MFCD03453050
    • Inchi: 1S/C26H34B2O4/c1-23(2)24(3,4)30-27(29-23)21(19-15-11-9-12-16-19)22(20-17-13-10-14-18-20)28-31-25(5,6)26(7,8)32-28/h9-18H,1-8H3/b22-21-
    • InChI Key: YFLBNMYBKXYNJN-DQRAZIAOSA-N
    • SMILES: O1B(/C(/C2C=CC=CC=2)=C(\B2OC(C)(C)C(C)(C)O2)/C2C=CC=CC=2)OC(C)(C)C1(C)C
    • BRN: 9081275

Computed Properties

  • Exact Mass: 470.30100
  • Monoisotopic Mass: 432.264
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9A^2

Experimental Properties

  • Color/Form: Solids
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 175-178 °C (lit.)
  • Boiling Point: 443.3±55.0 °C at 760 mmHg
  • Flash Point: 221.9±31.5 °C
  • PSA: 99.38000
  • LogP: 3.91660
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

(Z)-Stilbenediboronic acid bis(pinacol) ester Security Information

(Z)-Stilbenediboronic acid bis(pinacol) ester Pricemore >>

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(Z)-Stilbenediboronic acid bis(pinacol) ester Production Method

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